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Compound of Interest

3-Fluoro-4-nitrobenzaldehyde
Compound Name:
oxime

Cat. No.: B2504559

For immediate reference, treat 3-Fluoro-4-nitrobenzaldehyde oxime as a hazardous
chemical waste. Due to its chemical structure, it should be classified as a halogenated,
nitrogenous organic compound. Proper disposal requires segregation from other waste
streams and handling by a licensed hazardous waste disposal service.

This guide provides detailed procedures for the safe handling and disposal of 3-Fluoro-4-
nitrobenzaldehyde oxime in a laboratory setting. The information is targeted towards
researchers, scientists, and professionals in drug development to ensure safety and
compliance with regulations.

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Fluoro-4-nitrobenzaldehyde oxime
was located. The following guidance is based on the known hazards of the parent compound,
3-Fluoro-4-nitrobenzaldehyde, and related nitro-aromatic and oxime compounds. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific
local requirements.

Immediate Safety and Handling Precautions

Before handling, ensure you are wearing appropriate Personal Protective Equipment (PPE),
including:

o Chemical-resistant gloves (nitrile or neoprene)
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o Safety goggles or a face shield
e Alaboratory coat

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any dust or vapors.[1][2] Avoid direct contact with skin and eyes.[1][2]

Step-by-Step Disposal Protocol
o Waste Identification and Classification:

o 3-Fluoro-4-nitrobenzaldehyde oxime is a halogenated organic compound due to the
presence of fluorine.

o Itis also a nitro compound. These are often reactive and require careful handling.

o Therefore, it must be disposed of as hazardous chemical waste. Do not dispose of it down
the drain or in regular trash.

o Waste Segregation and Collection:

o Use a designated, properly labeled hazardous waste container. The container should be
made of a material compatible with the chemical.

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3-Fluoro-4-nitrobenzaldehyde oxime".

o This waste should be collected separately from non-halogenated organic waste to
facilitate proper disposal and minimize costs.

o Do not mix this waste with other incompatible waste streams such as acids, bases, or
oxidizers.

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.
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o The storage area should be cool, dry, and well-ventilated.

o Keep the container tightly closed when not in use.[1][2]

e Arranging for Disposal:

o Once the waste container is full or if the waste has been stored for a prolonged period,
contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and disposal.

o Follow all institutional and local regulations for the final disposal process, which will likely
involve incineration at a permitted hazardous waste facility.[3]

Chemical and Physical Properties

The following table summarizes the known properties of the parent compound, 3-Fluoro-4-
nitrobenzaldehyde, which should be considered when assessing the risks of the oxime

derivative.
Property Value
Molecular Formula C7H4FNOs (parent aldehyde)
Molecular Weight 169.11 g/mol (parent aldehyde)[4][5]
White to off-white powder or crystal (parent
Appearance
aldehyde)[5]
Melting Point 57-58 °C (parent aldehyde)[5]

H302, H312, H315, H319, H332, H335 (parent
aldehyde)[4]

GHS Hazard Statements

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Fluoro-4-nitrobenzaldehyde oxime.
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Caption: Disposal workflow for 3-Fluoro-4-nitrobenzaldehyde oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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